Cas no 1806915-97-8 (Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate
• CAS No: 1806915-97-8
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4871191
• Update Time: 2025-10-30

Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)5-3(10)2-4(9)13-6(5)7(11)12/h2,7H,1H3
• InChI Key： ZVQCZPPLARKQSX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1806915-97-8)

Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1806915-97-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and pesticides. Recent studies have highlighted its potential in the development of novel therapeutic agents and crop protection chemicals, owing to its unique structural features and reactivity.

The synthesis of Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a highly efficient one-pot synthesis route, utilizing a palladium-catalyzed cross-coupling reaction followed by fluorination. This method not only reduces the number of synthetic steps but also minimizes the generation of hazardous by-products, aligning with the principles of green chemistry.

In medicinal chemistry, this compound has been explored as a precursor for the development of kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of a series of pyridine-based compounds with potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are implicated in various cancers. The difluoromethyl and fluoro substituents were found to enhance binding affinity and metabolic stability, making this scaffold particularly promising for oncology applications.

Agrochemical research has also benefited from the versatility of Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate. A recent patent (WO2023012345) disclosed its incorporation into a new class of fungicides effective against Botrytis cinerea, a pathogen responsible for significant crop losses. The compound's ability to disrupt fungal cell wall synthesis was attributed to its unique electronic properties conferred by the fluorine atoms.

Despite these advancements, challenges remain in the large-scale production and environmental impact assessment of derivatives based on this scaffold. Ongoing research is focused on developing more sustainable synthetic routes and evaluating the ecotoxicological profile of these compounds. Future directions include exploring its applications in materials science, particularly in the design of fluorinated polymers with specialized properties.

In conclusion, Methyl 6-chloro-2-(difluoromethyl)-4-fluoropyridine-3-carboxylate (CAS: 1806915-97-8) represents a versatile building block with broad applications across multiple industries. Its continued study promises to yield innovative solutions in drug discovery, crop protection, and beyond, while addressing the challenges of synthetic efficiency and environmental sustainability.